Cas no 561-77-3 (dihexyverine)

dihexyverine structure
dihexyverine structure
Product Name:dihexyverine
CAS No:561-77-3
MF:C20H35NO2
MW:321.497406244278
CID:945000
PubChem ID:21788
Update Time:2025-04-19

dihexyverine Chemical and Physical Properties

Names and Identifiers

    • dihexyverine
    • 2-Piperidinoethyl ester of bicyclohexyl-1-carboxylic acid
    • 2-piperidin-1-ylethyl 1-cyclohexylcyclohexane-1-carboxylate
    • (1,1'-BICYCLOHEXYL)-1-CARBOXYLIC ACID, 2-(1-PIPERIDINYL)ETHYL ESTER
    • Dihexyverine [INN]
    • Dihexyverinum [INN-Latin]
    • UNII-J2FQ66RU9W
    • CHEMBL2110912
    • DTXSID80204645
    • 2-Piperidinoethyl bicyclohexan-1-carboxylat
    • SCHEMBL249843
    • Dihexiverine
    • Dihexyverinum
    • DIHEXYVERINE [MI]
    • MNSQDVCVWNXBFQ-UHFFFAOYSA-N
    • Dihexiverina [INN-Spanish]
    • Metaspas
    • CHEBI:135367
    • DIHEXYVERINE [WHO-DD]
    • Dihexiverina
    • 4-20-00-00409 (Beilstein Handbook Reference)
    • Dihexyverine (INN)
    • NS00114017
    • Q5276403
    • 561-77-3
    • D07821
    • BRN 0247822
    • (Bicyclohexyl)-1-carboxylic acid, 2-piperidinoethyl ester
    • J2FQ66RU9W
    • 2-Piperidinoethyl bicyclohexan-1-carboxylat [IUPAC]
    • dihexyverin
    • Spasmolevel
    • DB13678
    • Inchi: 1S/C20H35NO2/c22-19(23-17-16-21-14-8-3-9-15-21)20(12-6-2-7-13-20)18-10-4-1-5-11-18/h18H,1-17H2
    • InChI Key: MNSQDVCVWNXBFQ-UHFFFAOYSA-N
    • SMILES: O(CCN1CCCCC1)C(C1(CCCCC1)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 321.26695
  • Monoisotopic Mass: 321.266779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.028
  • Boiling Point: 428.6°C at 760 mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.51
  • PSA: 29.54
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